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Compound of Interest

Compound Name: AMG-076 free base

Cat. No.: B1664856

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of AMG-076 free base, a potent and selective melanin-
concentrating hormone receptor 1 (MCHR1) antagonist, in mouse models of obesity and
metabolic disorders.

Introduction

AMG-076 is an orally bioavailable small molecule that selectively antagonizes the MCHR1
receptor.[1][2][3] The melanin-concentrating hormone (MCH) system is a key regulator of
energy homeostasis and food intake.[1][4] Antagonism of MCHR1 has been shown to reduce
body weight, decrease food intake, and increase energy expenditure in preclinical rodent
models. Chronic administration of AMG-076 has demonstrated significant reductions in body
weight gain in both non-obese and diet-induced obese (DIO) mice. These effects are
accompanied by improvements in metabolic parameters, including enhanced glucose tolerance
and insulin sensitivity.

Quantitative Data Summary

The following tables summarize the dosages and administration routes for AMG-076 free base
in mouse studies based on published literature.

Table 1: AMG-076 Dosage and Administration in Diet-Induced Obese (DIO) C57BL/6 Mice
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Parameter Details

Reference

Male C57BL/6 mice with diet-

induced obesity (maintained

Mouse Model ] ]
on a high-fat diet for 20-24
weeks prior to dosing)
Dosage 3 mg/kg and 10 mg/kg

Once daily by bolus oral

Administration Route

gavage (5-10 mL/kg)

Not explicitly stated in the

provided search results. A

common vehicle for oral

Vehicle

gavage is a suspension in a

solution like 0.5%

methylcellulose.

Study Duration

Up to 144 days

Significant inhibition of weight

Observed Effects
intake.

gain and reduction in food

Table 2: AMG-076 Dosage and Administration in C57BL/6 Mice on a High-Fat Diet
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Parameter Details Reference
Male and female C57BL/6
mice (wild-type MCHR1(+/+
Mouse Model ( P (+)
and knockout MCHR1(-/-)) fed
a high-fat diet.
Dosage 3, 10, and 100 mg/kg/day

Administration Route

Admixture in a high-fat diet (60
kcal% fat)

Study Duration

8 weeks for weight gain
assessment; 20 weeks for
energy expenditure

measurement.

Observed Effects

Dose-related reduction in body
weight gain in wild-type mice.
Increased oxygen
consumption (energy
expenditure) in wild-type mice
treated with 100 mg/kg/day. No
significant effect on body
weight in MCHR1 knockout
mice, confirming the target
specificity of AMG-076.

Experimental Protocols
Protocol 1: Oral Gavage Administration in Diet-Induced

Obese (DIO) Mice

Objective: To evaluate the effect of AMG-076 on body weight and food intake in DIO mice.

Materials:

o AMG-076 free base
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e Vehicle (e.g., 0.5% methylcellulose in water)

o Male C57BL/6 mice, 20-24 weeks on a high-fat diet
o Standard laboratory animal housing and caging

o Oral gavage needles

e Analytical balance

e Food and water dispensers

Procedure:

e Animal Acclimation: Acclimate the DIO mice to the housing conditions for at least one week
before the start of the experiment.

e Randomization: Randomize mice into treatment groups (e.g., vehicle, 3 mg/kg AMG-076, 10
mg/kg AMG-076) with n=7-9 mice per group.

o Compound Preparation: Prepare a suspension of AMG-076 free base in the chosen vehicle
at the desired concentrations. Ensure the suspension is homogenous before each
administration.

o Administration: Administer the prepared AMG-076 suspension or vehicle once daily via oral
gavage at a volume of 5-10 mL/kg.

e Monitoring: Monitor body weight and food intake daily.

o Data Analysis: Analyze the changes in body weight and food intake over the study period.
Statistical analysis (e.g., ANOVA) should be performed to determine the significance of the
observed effects.

Protocol 2: Administration via Diet Admixture

Objective: To assess the long-term effects of AMG-076 on body weight gain and energy
expenditure.
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Materials:

AMG-076 free base

High-fat diet (e.g., 60 kcal% fat)

Male and/or female C57BL/6 mice

Metabolic cages for energy expenditure measurement (optional)
Standard laboratory animal housing and caging

Analytical balance

Procedure:

Diet Preparation: Prepare a high-fat diet containing AMG-076 at concentrations calculated to
deliver the target doses (e.g., 3, 10, and 100 mg/kg/day). This requires an estimation of daily
food consumption.

Animal Acclimation and Grouping: Acclimate mice to the high-fat diet before introducing the
medicated diet. Randomize mice into treatment groups.

Treatment: Provide the mice with ad libitum access to the respective AMG-076-containing or
control high-fat diet.

Monitoring:
o Measure body weight and food intake regularly (e.g., daily or weekly).

o For energy expenditure studies, individually house mice in metabolic chambers (e.g.,
indirect open-circuit calorimeter) and acclimate for at least 24 hours before data collection.

Data Collection and Analysis: Collect data on body weight, food consumption, and energy
expenditure (oxygen consumption). Analyze the data to determine the effect of AMG-076.

Visualizations
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Caption: MCHR1 signaling pathway and the antagonistic action of AMG-076.
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Caption: General experimental workflow for in vivo mouse studies with AMG-076.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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